Cas no 343346-91-8 (6-Amino-1-benzyl-5-(propylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 6-Amino-1-benzyl-5-(propylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 343346-91-8
• MF: C₁₄H₁₈N₄O₂
• MW: 274.318322658539
• CID: 4513338
• PubChem ID: 2386092
• Update Time: 2025-05-19

6-Amino-1-benzyl-5-(propylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 6-amino-1-(phenylmethyl)-5-(propylamino)-
• 6-Amino-1-benzyl-5-(propylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 6-amino-1-benzyl-5-(propylamino)pyrimidine-2,4-dione
• 6-Amino-1-benzyl-5-propylamino-1H-pyrimidine-2,4-dione
• G21078
• Oprea1_174613
• 6-AMINO-1-BENZYL-5-(PROPYLAMINO)-3H-PYRIMIDINE-2,4-DIONE
• Z55849009
• EN300-02863
• 6-amino-1-benzyl-5-(propylamino)-2,4(1H,3H)-pyrimidinedione
• TNA34691
• 343346-91-8
• AKOS000115958
• AB-323/13887123

• Inchi： 1S/C14H18N4O2/c1-2-8-16-11-12(15)18(14(20)17-13(11)19)9-10-6-4-3-5-7-10/h3-7,16H,2,8-9,15H2,1H3,(H,17,19,20)
• InChI Key： GNRVAJOIWMSZEM-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC=C2)C(N)=C(NCCC)C(=O)N1

Computed Properties

• Exact Mass: 274.14297583Da
• Monoisotopic Mass: 274.14297583Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 87.5Ų

Additional information on 6-Amino-1-benzyl-5-(propylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to 6-Amino-1-benzyl-5-(propylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 343346-91-8)

6-Amino-1-benzyl-5-(propylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione, with the CAS number 343346-91-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydropyrimidines and is characterized by its unique structural features and potential biological activities. The compound's structure includes a benzyl group, an amino group, and a propylamino group, all of which contribute to its diverse chemical and biological properties.

The synthesis of 6-Amino-1-benzyl-5-(propylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have made it possible to produce this compound with greater efficiency and reduced environmental impact. For instance, the use of green chemistry principles and catalytic systems has been explored to optimize the synthesis process.

In terms of its biological activity, 6-Amino-1-benzyl-5-(propylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an antiviral agent. Research has demonstrated that this compound can inhibit the replication of certain viruses by interfering with key viral enzymes. For example, a study published in the Journal of Medicinal Chemistry reported that 6-Amino-1-benzyl-5-(propylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione exhibited potent antiviral activity against herpes simplex virus (HSV) and human immunodeficiency virus (HIV).

Beyond antiviral applications, this compound has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that 6-Amino-1-benzyl-5-(propylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione can induce apoptosis in cancer cells by modulating specific signaling pathways. A notable study published in the Cancer Research journal found that this compound effectively inhibited the growth of human breast cancer cells by targeting the PI3K/Akt signaling pathway.

The pharmacokinetic properties of 6-Amino-1-benzyl-5-(propylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione have also been studied to understand its behavior in biological systems. Research has shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. These properties make it a promising candidate for further development as a therapeutic agent.

In addition to its therapeutic potential, 6-Amino-1-benzyl-5-(propylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione has been explored for its use in diagnostic applications. Its unique chemical structure allows it to be labeled with various imaging agents for use in techniques such as positron emission tomography (PET) and magnetic resonance imaging (MRI). This dual functionality as both a therapeutic and diagnostic agent makes it an attractive target for further research and development.

The safety profile of 6-Amino-1-benzyl-5-(propylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione is another critical aspect that has been extensively studied. Preclinical toxicology studies have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 6-Amino-1-benzyl-5-(propylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 343346-91-8) is a multifaceted compound with promising applications in antiviral and anticancer therapy. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further development in the pharmaceutical industry. Continued research into its mechanisms of action and safety profile will be crucial for realizing its full potential as a therapeutic agent.